Cas no 62609-35-2 ({bicyclo4.1.0heptan-1-yl}methanol)

Technical Introduction: (Bicyclo[4.1.0]heptan-1-yl)methanol is a bicyclic tertiary alcohol characterized by its strained cyclopropane ring fused to a cyclohexane framework. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in ring-opening reactions and as a building block for complex molecular architectures. The strained ring system enhances its utility in cycloadditions and rearrangements, while the hydroxymethyl group offers functionalization versatility. Its stability under controlled conditions and compatibility with diverse reaction conditions make it a practical intermediate for pharmaceuticals, agrochemicals, and materials science. The compound’s rigid geometry also aids in stereoselective synthesis, contributing to its relevance in asymmetric catalysis and medicinal chemistry applications.
{bicyclo4.1.0heptan-1-yl}methanol structure
62609-35-2 structure
Product Name:{bicyclo4.1.0heptan-1-yl}methanol
CAS No:62609-35-2
MF:C8H14O
MW:126.196162700653
MDL:MFCD28361546
CID:1638777
PubChem ID:10909577
Update Time:2025-06-09

{bicyclo4.1.0heptan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.1.0]heptane-1-methanol
    • {bicyclo4.1.0heptan-1-yl}methanol
    • {bicyclo[4.1.0]heptan-1-yl}methanol
    • 1-bicyclo[4.1.0]heptanyl-methanol
    • 62609-35-2
    • PCJSMYIXEWHDDF-UHFFFAOYSA-N
    • SCHEMBL15105805
    • 1-bicyclo[4.1.0]heptanylmethanol
    • bicyclo[4.1.0]heptan-1-ylmethanol
    • (+/-)-Bicyclo[4.1.0]heptan-1-ylmethanol
    • EN300-253318
    • norcaran-1-ylmethanol
    • MDL： MFCD28361546
    • Inchi： 1S/C8H14O/c9-6-8-4-2-1-3-7(8)5-8/h7,9H,1-6H2
    • InChI Key： PCJSMYIXEWHDDF-UHFFFAOYSA-N
    • SMILES： OCC12CCCCC1C2

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

{bicyclo4.1.0heptan-1-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A858047-1g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
1g
 $921.0 2025-04-18
Enamine
EN300-253318-0.05g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
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Enamine
EN300-253318-0.1g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
0.1g
 $301.0 2024-06-19
Enamine
EN300-253318-0.25g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
0.25g
 $431.0 2024-06-19
Enamine
EN300-253318-0.5g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
0.5g
 $679.0 2024-06-19
Enamine
EN300-253318-1.0g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
1.0g
 $871.0 2024-06-19
Enamine
EN300-253318-2.5g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
2.5g
 $1707.0 2024-06-19
Enamine
EN300-253318-5.0g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
5.0g
 $2525.0 2024-06-19
Enamine
EN300-253318-10.0g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
10.0g
 $3746.0 2024-06-19
Enamine
EN300-253318-1g
{bicyclo[4.1.0]heptan-1-yl}methanol
 62609-35-2 95%
1g
 $871.0 2023-09-14

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